Cas no 333361-85-6 (Trianthenol)

• Product Name: Trianthenol
• CAS No: 333361-85-6
• Molecular Formula: C₄₀H₇₈O
• Molecular Weight: 575.06706
• CID: 1080941
• PubChem ID: 10008310

Trianthenol Properties

Names and Identifiers

• Trianthenol
• (4E)-5,9,13,17-Tetramethyl-2-(5,9,13-trimethyl-1-methylenetetradecyl)-4-octadecen-1-ol
• [ "" ]
• AKOS040762987
• 333361-85-6
• (E)-5,9,13,17-tetramethyl-2-(6,10,14-trimethylpentadec-1-en-2-yl)octadec-4-en-1-ol

• InChIKey： GAIFBEYPAFEXOA-DMFHDPHMSA-N
• Inchi： InChI=1S/C40H78O/c1-32(2)17-11-19-34(5)21-13-23-36(7)25-15-26-38(9)29-30-40(31-41)39(10)28-16-27-37(8)24-14-22-35(6)20-12-18-33(3)4/h29,32-37,40-41H,10-28,30-31H2,1-9H3/b38-29+
• SMILES： CC(C)CCCC(C)CCCC(C)CCC/C(C)=C/CC(C(CCCC(C)CCCC(C)CCCC(C)C)=C)CO

Computed Properties

• Exact Mass: 574.60500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 28
• Monoisotopic Mass: 574.60526711g/mol
• Heavy Atom Count: 41
• Complexity: 629
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.692
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 13.36570
• PSA: 20.23000
• Boiling Point: 623.4±24.0 ºC (760 Torr),
• Vapor Pressure: 0.0±4.1 mmHg at 25°C
• Flash Point: 119.0±19.2 ºC,
• Solubility: Insuluble (6.3E-8 g/L) (25 ºC),
• Color/Form: Oil
• Density: 0.849±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids